3-chloro-5-methoxyquinoline
Overview
Description
3-Chloro-5-methoxyquinoline, also known as 3-chloro-5-methoxyquinol, is an organic compound belonging to the quinoline family of heterocyclic compounds. It is a colorless, crystalline solid with a molecular formula of C9H7ClNO and a molecular weight of 182.6 g/mol. 3-Chloro-5-methoxyquinoline is widely used in the synthesis of various pharmaceuticals, dyes, and agrochemicals. It has also been studied for its potential use in the treatment of certain diseases.
Scientific Research Applications
3-Chloro-5-methoxyquinoline has been studied for its potential use in the treatment of certain diseases. It has been shown to possess anti-inflammatory, antitumor, and antioxidant activities. It has also been studied for its potential use in the treatment of asthma, diabetes, and cancer. Additionally, 3-chloro-5-methoxyquinolineethoxyquinoline has been used as a starting material in the synthesis of various pharmaceuticals, dyes, and agrochemicals.
Mechanism of Action
The mechanism of action of 3-chloro-5-methoxyquinolineethoxyquinoline is not fully understood. However, it is believed that its anti-inflammatory, antitumor, and antioxidant activities may be due to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, as well as its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
3-Chloro-5-methoxyquinoline has been found to possess anti-inflammatory, antitumor, and antioxidant activities. It has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, as well as to induce apoptosis in cancer cells. Additionally, 3-chloro-5-methoxyquinolineethoxyquinoline has been found to possess anti-diabetic and anti-asthmatic activities.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-chloro-5-methoxyquinolineethoxyquinoline in laboratory experiments is its availability. It is widely available in the form of a crystalline solid and is relatively inexpensive. Additionally, it is relatively easy to synthesize. However, one limitation of using 3-chloro-5-methoxyquinolineethoxyquinoline in laboratory experiments is its toxicity. The compound has been found to be toxic to certain organisms and should be handled with care.
Future Directions
The potential of 3-chloro-5-methoxyquinolineethoxyquinoline as a therapeutic agent is still being explored, and there are numerous potential future directions for research. These include further studies of its mechanism of action, its potential use in the treatment of various diseases, and its potential use as a starting material in the synthesis of various pharmaceuticals, dyes, and agrochemicals. Additionally, further research into the toxicity of the compound and its potential environmental impacts is needed. Finally, further research into the development of novel methods for the synthesis of 3-chloro-5-methoxyquinolineethoxyquinoline is also needed.
Synthesis Methods
3-Chloro-5-methoxyquinoline is typically synthesized by the reaction of anhydrous hydrogen chloride with 5-methoxy-2-methylquinoline in an aqueous medium. This reaction yields a mixture of 3-chloro-5-methoxyquinolineethoxyquinoline and 2-chloro-5-methoxyquinoline. The two compounds can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-methoxyquinoline involves the chlorination of 5-methoxyquinoline followed by purification.", "Starting Materials": [ "5-methoxyquinoline", "Chlorine gas", "Anhydrous aluminum chloride", "Anhydrous hydrogen chloride", "Methanol", "Diethyl ether" ], "Reaction": [ "Dissolve 5-methoxyquinoline in anhydrous hydrogen chloride and cool the solution to 0°C.", "Add chlorine gas to the solution slowly while stirring and maintaining the temperature at 0°C.", "After the addition of chlorine gas is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Add anhydrous aluminum chloride to the reaction mixture and stir for 30 minutes.", "Pour the reaction mixture into a mixture of methanol and diethyl ether and stir.", "Filter the resulting solid and wash with diethyl ether to obtain 3-chloro-5-methoxyquinoline." ] } | |
CAS RN |
2411257-58-2 |
Product Name |
3-chloro-5-methoxyquinoline |
Molecular Formula |
C10H8ClNO |
Molecular Weight |
193.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
